Cas no 104819-48-9 (2-Bromo-3-methoxypyridine 1-Oxide)

• Product Name: 2-Bromo-3-methoxypyridine 1-Oxide
• CAS No: 104819-48-9
• Molecular Formula: C₆H₆BRNO₂
• Molecular Weight: 204.02100
• MDL: MFCD09839263
• CID: 135218
• PubChem ID: 25220435

2-Bromo-3-methoxypyridine 1-Oxide Properties

Names and Identifiers

• Pyridine,2-bromo-3-methoxy-, 1-oxide
• 2-bromo-3-methoxy-1-oxidopyridin-1-ium
• 2-Bromo-3-methoxypyridine 1-oxide
• 2-Bromo-3-Methoxypyridine-N-Oxide
• 2-Bromo-3-Methoxy-Pyridine 1-Oxide
• 104819-48-9
• A801066
• AKOS000321504
• FT-0654218
• 2-bromo-3-methoxypyridin-1-ium-1-olate
• 2-Bromo-3-methoxy-1-oxo-1lambda~5~-pyridine
• DTXSID90649301
• LS-02964
• DB-059204
• G83044
• STK505525

• MDL： MFCD09839263
• InChIKey： HZSVGYDULFVJAB-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H6BrNO2/c1-10-5-3-2-4-8(9)6(5)7/h2-4H,1H3
• SMILES： COC1=C(Br)[N+](=CC=C1)[O-]

Computed Properties

• Exact Mass: 202.95800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 202.95819g/mol
• Heavy Atom Count: 10
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 34.7Ų

Experimental Properties

• LogP: 1.88620
• PSA: 34.69000

2-Bromo-3-methoxypyridine 1-Oxide Security Information

• HazardClass：IRRITANT

2-Bromo-3-methoxypyridine 1-Oxide Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers